Cas no 82140-73-6 (2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid)

• Product Name: 2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid
• CAS No: 82140-73-6
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 882238
• PubChem ID: 277830
• Update Time: 2025-04-19

2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxycarbonyl-6-methylpyridine-3-carboxylic acid
• DTXSID80298903
• 82140-73-6
• NSC-126863
• NSC126863
• 2-chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid
• 2-Chloro-4-(methoxycarbonyl)-6-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8ClNO4/c1-4-3-5(9(14)15-2)6(8(12)13)7(10)11-4/h3H,1-2H3,(H,12,13)
• InChI Key： XEIPETREABYTTL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C(=O)OC)=CC(C)=N1

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5Ų